Cas no 2174001-22-8 (tert-butyl 3-oxo-1-azaspiro4.6undecane-1-carboxylate)

• Product Name: tert-butyl 3-oxo-1-azaspiro4.6undecane-1-carboxylate
• CAS No: 2174001-22-8
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 6200249
• PubChem ID: 165841115
• Update Time: 2025-06-11

tert-butyl 3-oxo-1-azaspiro4.6undecane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-oxo-1-azaspiro4.6undecane-1-carboxylate
• 2174001-22-8
• EN300-1699269
• tert-butyl 3-oxo-1-azaspiro[4.6]undecane-1-carboxylate

• Inchi： 1S/C15H25NO3/c1-14(2,3)19-13(18)16-11-12(17)10-15(16)8-6-4-5-7-9-15/h4-11H2,1-3H3
• InChI Key： QQGZDVDLMCTMNW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC21CCCCCC2)=O)=O

Computed Properties

• Exact Mass: 267.18344366g/mol
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 3-oxo-1-azaspiro4.6undecane-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-oxo-1-azaspiro[4.6]undecane-1-carboxylate (CAS: 2174001-22-8)

In recent years, the compound tert-butyl 3-oxo-1-azaspiro[4.6]undecane-1-carboxylate (CAS: 2174001-22-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound serves as a versatile intermediate in the synthesis of complex molecules, particularly those targeting neurological and oncological pathways. Its unique structural features, including the spirocyclic core and the tert-butyl carboxylate moiety, make it a valuable scaffold for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for tert-butyl 3-oxo-1-azaspiro[4.6]undecane-1-carboxylate, highlighting its role as a key intermediate in the production of gamma-secretase modulators. These modulators are of particular interest in the treatment of Alzheimer's disease, as they can selectively reduce the production of amyloid-beta peptides without disrupting other essential cellular functions. The study demonstrated that the compound's spirocyclic structure enhances its binding affinity to the gamma-secretase complex, thereby improving its therapeutic potential.

Another significant application of tert-butyl 3-oxo-1-azaspiro[4.6]undecane-1-carboxylate was reported in a 2022 study focusing on cancer therapeutics. Researchers utilized this compound as a precursor for the synthesis of novel histone deacetylase (HDAC) inhibitors. The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that derivatives of this spirocyclic compound exhibited potent inhibitory activity against HDAC6, a key enzyme involved in tumor progression and metastasis. The findings suggest that this compound could serve as a promising lead for the development of next-generation anticancer agents.

In addition to its therapeutic applications, tert-butyl 3-oxo-1-azaspiro[4.6]undecane-1-carboxylate has also been investigated for its potential in chemical biology. A 2023 paper in Angewandte Chemie described its use as a molecular probe to study protein-protein interactions in neurodegenerative diseases. The compound's ability to form stable complexes with target proteins makes it an invaluable tool for elucidating the mechanisms underlying diseases such as Parkinson's and Huntington's.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of tert-butyl 3-oxo-1-azaspiro[4.6]undecane-1-carboxylate. Recent efforts have focused on improving its yield and purity through innovative catalytic methods, as reported in a 2023 ACS Catalysis article. The study introduced a novel palladium-catalyzed cyclization strategy that significantly enhances the efficiency of the synthetic process, paving the way for broader applications of this compound in both academic and industrial settings.

In conclusion, tert-butyl 3-oxo-1-azaspiro[4.6]undecane-1-carboxylate (CAS: 2174001-22-8) represents a pivotal building block in modern medicinal chemistry. Its diverse applications in neurodegenerative and oncological research, coupled with ongoing advancements in synthetic methodologies, underscore its importance as a tool for drug discovery and chemical biology. Future research is expected to further explore its potential, particularly in the development of targeted therapies and diagnostic tools.